Cas no 111254-19-4 (Sappanol)

• Product Name: Sappanol
• CAS No: 111254-19-4
• MF: C₁₆H₁₆O₆
• MW: 304.294645309448
• CID: 161654
• PubChem ID: 13846649
• Update Time: 2025-04-19

Sappanol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3,4,7-triol,3-[(3,4-dihydroxyphenyl)methyl]-3,4-dihydro-, (3R,4S)-
• Sappanol
• 2H-1-Benzopyran-3,4,7-triol,3-[(3,4-dihydroxyphenyl)methyl]-3,4-dihydro-, (3R-cis)-
• Q17747328
• 98CDE6U7UL
• 111254-19-4
• DTXSID501031877
• FS-8015
• UNII-98CDE6U7UL
• AKOS000277026
• CHEMBL477779
• SCHEMBL166681
• 2H-1-Benzopyran-3,4,7-triol, 3-((3,4-dihydroxyphenyl)methyl)-3,4-dihydro-, (3R,4S)-
• (3R,4S)-3-[(3,4-dihydroxyphenyl)methyl]-2,4-dihydrochromene-3,4,7-triol
• (3R,4S)-3-((3,4-Dihydroxyphenyl)methyl)-3,4-dihydro-2H-1-benzopyran-3,4,7-triol
• 2H-1-Benzopyran-3,4,7-triol, 3-((3,4-dihydroxyphenyl)methyl)-3,4-dihydro-, (3R-cis)-
• (3R,4S)-3-(3,4-Dihydroxybenzyl)chromane-3,4,7-triol

• Inchi： 1S/C16H16O6/c17-10-2-3-11-14(6-10)22-8-16(21,15(11)20)7-9-1-4-12(18)13(19)5-9/h1-6,15,17-21H,7-8H2/t15-,16+/m0/s1
• InChI Key： MPGFEHZDABUJFR-JKSUJKDBSA-N
• SMILES： O1C2C=C(C=CC=2[C@@H]([C@](C1)(CC1C=CC(=C(C=1)O)O)O)O)O

Computed Properties

• Exact Mass: 304.09468
• Monoisotopic Mass: 304.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: 0.9

Experimental Properties

• Color/Form: Powder
• PSA: 110.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavans